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Compound Name: Daphmacropodine

Cat. No.: B15587301 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: Daphmacropodine, a member of the structurally complex and diverse family of

Daphniphyllum alkaloids, presents a compelling starting point for novel drug discovery

programs. Isolated from plants of the Daphniphyllum genus, these natural products have

garnered significant attention for their unique polycyclic architectures and promising, albeit

largely underexplored, biological activities. This technical guide provides a comprehensive

overview of the current state of knowledge surrounding daphmacropodine and its close

analogues, with a focus on its potential as a lead compound for the development of new

therapeutics. While specific data on daphmacropodine remains limited, this document collates

available information on related Daphniphyllum alkaloids to illuminate the potential therapeutic

avenues and guide future research endeavors.

Chemical Structure and Physicochemical Properties
Daphmacropodine possesses a highly intricate and stereochemically rich heterocyclic

framework, characteristic of the Daphniphyllum alkaloids. Understanding its three-dimensional

structure is paramount for any structure-activity relationship (SAR) studies and for elucidating

its mechanism of action at a molecular level.

(Note: Specific experimentally determined physicochemical properties for daphmacropodine
are not readily available in the public domain. The following table presents predicted properties

based on its chemical structure.)
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Property Value Source

Molecular Formula C32H51NO4 Predicted

Molecular Weight 513.75 g/mol Predicted

XLogP3 4.5 Predicted

Hydrogen Bond Donor Count 2 Predicted

Hydrogen Bond Acceptor

Count
5 Predicted

Rotatable Bond Count 4 Predicted

Biological Activities of Related Daphniphyllum
Alkaloids
Direct biological activity data for daphmacropodine is not extensively reported. However,

studies on other alkaloids isolated from the same genus provide valuable insights into the

potential therapeutic applications of this structural class. The primary activities reported are

cytotoxicity against cancer cell lines and insecticidal effects.

Cytotoxic Activity
Several Daphniphyllum alkaloids have demonstrated noteworthy cytotoxic effects against

various cancer cell lines, suggesting their potential as anticancer agents.
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Compound Cell Line Activity IC50 (µM) Reference

Daphnezomine

W
HeLa Moderate 16.0 (µg/mL) [1]

Daphnioldhanol

A
HeLa Weak 31.9 [2][3]

Daphnicyclidin M P-388 Active 5.7

Daphnicyclidin N P-388 Active 6.5

Macropodumine

C
P-388 Active 10.3

Daphnicyclidin A P-388 Active 13.8

Daphnicyclidin M SGC-7901 Active 22.4

Daphnicyclidin N SGC-7901 Active 25.6

Insecticidal Activity
Certain Daphniphyllum alkaloids have been investigated for their insecticidal properties,

indicating a potential for development as natural pesticides.

Compound Insect Species Activity LD50 Reference

Daphtenidine C Plutella xylostella Most Active Not Reported [4]

Antibacterial and Antifungal Activity
While some Daphniphyllum alkaloids have been screened for antibacterial and antifungal

activities, the results have generally been insignificant. For instance, daphnicyclidin M showed

no activity against Bacillus subtilis, Escherichia coli, Bacillus cereus, Staphylococcus aureus,

and Erwinia carotovora.[5]

Experimental Protocols
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Detailed experimental protocols for the biological evaluation of daphmacropodine are not

available. However, based on the assays performed on related compounds, the following

methodologies are standard for assessing cytotoxic and antimicrobial activities.

Cytotoxicity Assay (MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes reflect the number of viable cells present.

Protocol Outline:

Cell Seeding: Plate cells (e.g., HeLa, P-388) in 96-well plates at a density of 5 × 10^3

cells/well and incubate for 24 hours.

Compound Treatment: Treat cells with various concentrations of the test compound (e.g.,

daphmacropodine) and a positive control (e.g., doxorubicin) for 48 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37°C.

Formazan Solubilization: Remove the supernatant and add dimethyl sulfoxide (DMSO) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell

growth (IC50) is calculated by regression analysis.
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Preparation

Treatment

Assay

Data Analysis

Seed cancer cells in 96-well plate Incubate for 24h

Add Daphmacropodine (various conc.) Incubate for 48h

Add MTT solution Incubate for 4h Solubilize formazan with DMSO

Measure absorbance at 570 nm Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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